3-(butan-2-yl)-4-ethoxy-N-(quinolin-3-yl)benzene-1-sulfonamide

• Molecular Formula: C21H24N2O3S
• Molecular Weight: 384.5 g/mol
• IUPAC Name: 3-butan-2-yl-4-ethoxy-N-quinolin-3-ylbenzenesulfonamide
• InChI: InChI=1S/C21H24N2O3S/c1-4-15(3)19-13-18(10-11-21(19)26-5-2)27(24,25)23-17-12-16-8-6-7-9-20(16)22-14-17/h6-15,23H,4-5H2,1-3H3
• InChI Key: COMPLGGHGVVASL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=C(C=CC(=C1)S(=O)(=O)NC2=CC3=CC=CC=C3N=C2)OCC

Description

3-(Butan-2-yl)-4-ethoxy-N-(quinolin-3-yl)benzene-1-sulfonamide is a synthetic sulfonamide derivative featuring a benzene core substituted with a sulfonamide group linked to a quinolin-3-yl moiety. Key structural attributes include:

• 4-Ethoxy group: Enhances lipophilicity and may influence electronic properties via resonance effects.
• Quinolin-3-yl group: A bicyclic heteroaromatic system capable of π-π stacking and hydrogen bonding, often associated with biological activity in antimicrobial or enzyme-targeting agents.

This compound is hypothesized to exhibit pharmacological properties akin to sulfonamide-based inhibitors (e.g., cyclooxygenase or carbonic anhydrase inhibition) but tailored for specific targets due to its unique substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(butan-2-yl)-4-ethoxy-N-(quinolin-3-yl)benzene-1-sulfonamide typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the quinoline moiety: This can be achieved through the Skraup synthesis, which involves the reaction of aniline with glycerol and sulfuric acid in the presence of an oxidizing agent.

Sulfonamide formation: The quinoline derivative can then be reacted with a sulfonyl chloride (e.g., benzenesulfonyl chloride) in the presence of a base (e.g., pyridine) to form the sulfonamide linkage.

Alkylation and etherification:

Industrial Production Methods

Industrial production of such compounds often involves optimization of reaction conditions to maximize yield and purity. This may include the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the quinoline moiety.

Reduction: Reduction reactions can be used to modify the quinoline ring or the sulfonamide group.

Substitution: Nucleophilic substitution reactions can be employed to introduce various functional groups.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Bases: Sodium hydroxide, potassium carbonate.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline N-oxides, while reduction may produce quinoline derivatives with reduced aromaticity.

Scientific Research Applications

The compound 3-(butan-2-yl)-4-ethoxy-N-(quinolin-3-yl)benzene-1-sulfonamide is a sulfonamide derivative with potential applications in various fields, particularly in medicinal chemistry. This article explores its scientific research applications, focusing on its pharmacological properties, mechanisms of action, and therapeutic potential.

Molecular Formula

The molecular formula for 3-(butan-2-yl)-4-ethoxy-N-(quinolin-3-yl)benzene-1-sulfonamide is $C_{18}H_{22}N_{2}O_{3}S$.

Pharmaceutical Development

Sulfonamides are a well-established class of drugs, primarily used as antibiotics and diuretics. The specific compound has been investigated for its potential to inhibit certain enzymes associated with bacterial growth and cancer cell proliferation.

Case Study: Anticancer Activity

Research has indicated that compounds with similar structures exhibit cytotoxic effects against various cancer cell lines. For instance, a study demonstrated that sulfonamide derivatives could inhibit the growth of leukemia cells through apoptosis induction and cell cycle arrest .

Carbonic Anhydrase Inhibition

Sulfonamides are known to act as inhibitors of carbonic anhydrases, enzymes that play a crucial role in maintaining acid-base balance in the body. The compound's ability to inhibit these enzymes could be leveraged in treating conditions such as glaucoma and obesity .

Antimicrobial Properties

Due to their structural characteristics, sulfonamides have shown promise as antimicrobial agents. The compound may possess broad-spectrum activity against both Gram-positive and Gram-negative bacteria.

Research Findings

A study on related compounds indicated significant antibacterial activity against Staphylococcus aureus and Escherichia coli . This suggests that 3-(butan-2-yl)-4-ethoxy-N-(quinolin-3-yl)benzene-1-sulfonamide could be further explored for developing new antibiotics.

Potential in Neurology

Emerging research suggests that certain sulfonamide derivatives may have neuroprotective effects. This application is particularly relevant for conditions like epilepsy and neurodegenerative diseases.

Example Study

In experimental models, sulfonamides have been shown to modulate neurotransmitter systems, providing a basis for their use in treating epilepsy by reducing seizure frequency .

Mechanism of Action

The mechanism of action of 3-(butan-2-yl)-4-ethoxy-N-(quinolin-3-yl)benzene-1-sulfonamide would likely involve interactions with biological targets such as enzymes or receptors. The sulfonamide group can mimic the structure of para-aminobenzoic acid (PABA), a substrate for bacterial dihydropteroate synthase, thereby inhibiting folic acid synthesis in bacteria. The quinoline moiety may interact with DNA or other cellular components, leading to its biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares structural and functional attributes of 3-(butan-2-yl)-4-ethoxy-N-(quinolin-3-yl)benzene-1-sulfonamide with analogous sulfonamide derivatives:

Compound	Core Structure	Key Substituents	Biological Implications	References
Target Compound	Benzene-sulfonamide	4-Ethoxy, 3-(butan-2-yl), Quinolin-3-yl	Enhanced lipophilicity; potential enzyme inhibition
4-Methoxy-N-[3-(pentylamino)-2-quinoxalinyl]benzenesulfonamide	Benzene-sulfonamide	4-Methoxy, Quinoxalinyl, Pentylamino	Reduced lipophilicity (vs. ethoxy); possible nucleic acid interaction
N,4-dimethyl-N-(3-sulfanylquinoxalin-2-yl)benzene-1-sulfonamide	Benzene-sulfonamide	4-Methyl, Sulfanylquinoxalinyl	Thiol group introduces redox sensitivity; potential metal chelation
N-[3-(3-ethoxypropylamino)quinoxalin-2-yl]-2,1,3-benzothiadiazole-4-sulfonamide	Benzothiadiazole-sulfonamide	Ethoxypropylamino, Quinoxalinyl	Electron-deficient benzothiadiazole may enhance target binding specificity
(E)-N-(2-(4-Methoxystyryl)-5-chloro-8-hydroxyquinolin-7-yl)-4-methoxybenzenesulfonamide	Benzene-sulfonamide	4-Methoxy, Chloro-hydroxyquinolin-7-yl	Chlorine and hydroxy groups increase polarity; potential antimicrobial activity

Key Findings:

Thiol-containing derivatives (e.g., ) exhibit redox activity, which may limit stability but enable metal coordination in enzyme inhibition .

Heterocyclic Moieties: Quinolin-3-yl (target) vs. quinoxalinyl (): Quinoline’s nitrogen at position 1 enables stronger hydrogen bonding, whereas quinoxaline’s dual nitrogens may enhance π-π interactions in planar binding pockets .

Synthetic Accessibility: The target compound’s synthesis likely parallels methods for analogous sulfonamides (e.g., coupling quinolin-3-ylamine with substituted benzenesulfonyl chlorides), as seen in and .

Pharmacological Potential: Compared to chlorine-substituted derivatives (), the target lacks halogen atoms, reducing risks of off-target toxicity but possibly diminishing potency in antimicrobial contexts . Branched alkyl chains (butan-2-yl) may resist oxidative metabolism better than linear chains (e.g., pentylamino in ), improving metabolic stability .

Biological Activity

3-(butan-2-yl)-4-ethoxy-N-(quinolin-3-yl)benzene-1-sulfonamide is a sulfonamide derivative with potential therapeutic applications. This article focuses on its biological activity, exploring its effects on various biological systems and mechanisms of action based on current research findings.

Chemical Structure and Properties

The compound's structure can be broken down as follows:

• Core Structure : Benzene ring with a sulfonamide group.
• Substituents :
  • Butan-2-yl group
  • Ethoxy group
  • Quinoline moiety

This unique combination of functional groups may contribute to its biological activity, particularly in cardiovascular and anti-inflammatory contexts.

Cardiovascular Effects

Research has indicated that sulfonamide derivatives can influence cardiovascular parameters, such as perfusion pressure and coronary resistance. A study using an isolated rat heart model demonstrated that certain benzenesulfonamides, including derivatives similar to 3-(butan-2-yl)-4-ethoxy-N-(quinolin-3-yl)benzene-1-sulfonamide, can significantly alter these parameters.

Table 1: Experimental Design for Evaluating Biological Activity

Group	Compound	Dose (nM)
I	Control	Krebs-Henseleit solution only
II	Benzenesulfonamide	0.001
III	Compound 2 (2,5-Dichloro-N-(4-nitro-phenyl)-benzene-sulfonamide)	0.001
IV	Compound 3 (2-Hydrazinocarbonyl-benzenesulfonamide)	0.001
V	Compound 4 (4-(2-Amino-ethyl)-benzenesulfonamide)	0.001
VI	Compound 5 (4-[3-(4-Nitro-phenyl)-ureido]-benzenesulfonamide)	0.001

The results indicated that the tested compounds could decrease perfusion pressure and coronary resistance, suggesting a potential mechanism involving calcium channel inhibition .

The interaction of these sulfonamides with calcium channels has been theorized through molecular docking studies. For instance, the compound 4-(2-aminoethyl)-benzenesulfonamide was shown to interact with specific amino acid residues in calcium channels, leading to decreased vascular resistance and perfusion pressure. This interaction is critical for understanding how these compounds exert their biological effects .

Case Study 1: Cardiovascular Impact

In a controlled study involving isolated rat hearts, researchers evaluated the impact of different sulfonamide derivatives on cardiac function. The study found that compounds similar to 3-(butan-2-yl)-4-ethoxy-N-(quinolin-3-yl)benzene-1-sulfonamide significantly reduced coronary resistance compared to controls, indicating potential therapeutic benefits in managing cardiovascular conditions .

Case Study 2: Inflammatory Response

Another investigation assessed the anti-inflammatory effects of a related sulfonamide compound in a murine model of inflammation. The results showed a marked reduction in inflammatory markers, suggesting that the mechanism may involve modulation of cytokine production and inhibition of leukocyte migration .